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Compound of Interest

Compound Name: N2-Phenoxyacetylguanosine

Cat. No.: B15595483

Abstract

This technical guide provides an in-depth overview of N2-Phenoxyacetylguanosine, a key
building block in the chemical synthesis of ribonucleic acids (RNA) and a potential modulator of
the innate immune system. This document details its chemical identity, physicochemical
properties, and its primary applications in scientific research. Detailed experimental protocols
for its synthesis and use in oligonucleotide synthesis are provided as representative examples.
Furthermore, its potential interaction with Toll-like receptor 7 (TLR7) is explored, with a
suggested experimental workflow for its investigation. This guide is intended for researchers,
scientists, and professionals in the fields of drug development, molecular biology, and
medicinal chemistry.

Introduction

N2-Phenoxyacetylguanosine is a modified nucleoside, specifically a derivative of guanosine.
The key structural feature is the presence of a phenoxyacetyl group attached to the exocyclic
amine (N2) of the guanine base. This modification serves a crucial role as a protecting group in
the solid-phase synthesis of RNA, preventing unwanted side reactions during the assembly of
the oligonucleotide chain. The phenoxyacetyl group is favored for its stability during the
synthesis cycles and its facile removal under mild basic conditions, which preserves the
integrity of the synthesized RNA molecule.

Beyond its role in nucleic acid chemistry, N2-Phenoxyacetylguanosine belongs to a class of
guanosine analogs that have been identified as potential ligands for Toll-like receptor 7 (TLR7).
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[1] TLR7 is an endosomal receptor that plays a critical role in the innate immune system by
recognizing single-stranded RNA viruses. Activation of TLR7 triggers a signaling cascade that
leads to the production of type | interferons and other pro-inflammatory cytokines, mounting an
antiviral response.[1] The potential for N2-Phenoxyacetylguanosine to act as a TLR7 agonist
opens avenues for its investigation in immunology and drug development for infectious
diseases and oncology.

This guide aims to consolidate the available technical information on N2-
Phenoxyacetylguanosine, providing a valuable resource for researchers utilizing this compound
in their work.

Chemical Identity and Molecular Structure

The fundamental identification and structural details of N2-Phenoxyacetylguanosine are
summarized below.

Identifier Value

Compound Name N2-Phenoxyacetylguanosine

Synonyms N-(2-Phenoxyacetyl)guanosine, N2-PAC-rG
CAS Number 119824-66-7

Molecular Formula C18H19Ns07

Molecular Weight 417.37 g/mol

C1=CC=C(C=C1)OCC(=0)NC2=NC3=C(C(=0)
SMILES N2)N=CN3[C@H]4--INVALID-LINK--
C0)0">C@@HO

Molecular Structure:
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Synthesis of N2-Phenoxyacetylguanosine

A Dissolve in Add Phenoxyacetyl Chloride Stir for 4-6h Quench with "
[Guancslne)ﬂ[a"hydmus Pyridine)a( (0°C to RT) (Monitor by TLC) Methanol Solvent Removal Silica Gel Chromatography
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TLR7 Activation Reporter Assay

1. Seed HEK-Blue™
TLR7 cells

2. Add N2-Phenoxyacetylguanosine
(and controls)

2/

3. Incubate for
18-24 hours

4. Mix supernatant with
SEAP detection medium

(620-650 nm)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N2-Phenoxyacetylguanosine: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15595483#n2-phenoxyacetylguanosine-cas-number-
and-molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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